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Compound of Interest

Compound Name:
HT-2 Toxin 3-Glucuronide-

13C2,D3

Cat. No.: B1157420

Get Quote

Focus: Immunoaffinity-LC-MS/MS vs. Generic
QuEChERS/Dilute-and-Shoot
Executive Summary & Strategic Context
Infant formula represents the most technically challenging matrix in food safety analysis due to

its high protein/lipid content and the stringent regulatory limits imposed on it.

This guide objectively compares the Advanced Multi-Mycotoxin Immunoaffinity (IAC) Protocol

(the "Product" method) against the industry-standard QuEChERS and Dilute-and-Shoot (D&S)

approaches.

The Core Conflict:

Alternative Methods (QuEChERS/D&S): Offer high throughput and low cost but suffer from

significant Matrix Effects (ME) (signal suppression) and often fail to reliably quantify Aflatoxin

M1 at the ultra-trace levels required by EU regulations.
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The IAC Protocol: Prioritizes specificity and sensitivity. By physically isolating toxins from the

matrix, it eliminates ion suppression, ensuring compliance with the 0.025 µg/kg limit for

Aflatoxin M1.

Regulatory Grounding (The "Why")
The validation criteria defined here are grounded in Commission Regulation (EU) 2023/915

(which repealed EC 1881/2006). The limits for infant formula are significantly lower than for

adult foods, rendering many "adult" methods invalid.

Mycotoxin
EU Limit (Infant
Formula)

EU Limit (Adult
Cereals)

Analytical
Challenge

Aflatoxin M1 0.025 µg/kg 0.050 µg/kg (Milk)
Extreme: Requires

ppt-level sensitivity.

Aflatoxin B1 0.10 µg/kg 2.0 - 4.0 µg/kg
High: 20x lower than

adult limits.

Ochratoxin A 0.50 µg/kg 3.0 µg/kg

Moderate: Matrix

interference is

common.

Fumonisins 200 µg/kg 1000 µg/kg

Low: But high

solubility in water

complicates

extraction.

Critical Insight: A method with an LOQ of 0.1 µg/kg is acceptable for adult food but fails for

infant formula (AFM1). The IAC protocol is specifically engineered to lower the LOQ to <0.01

µg/kg.
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The following diagram illustrates the divergence in sample preparation between the IAC

Protocol and the Alternatives.

Infant Formula Sample
(Powder/Liquid)

Extraction
(Acetonitrile/Water/Formic Acid)

Method
Selection

QuEChERS (Alternative)
Salting Out (MgSO4/NaCl)

High Throughput

Dilution with PBS
(pH Adjustment)

High Sensitivity

d-SPE Cleanup
(PSA/C18)

Result:
High Matrix Effect

Dirty Extract

LC-MS/MS Analysis
(ESI+, MRM Mode)

Immunoaffinity Column
(Antibody-Antigen Binding)

Wash Step
(Removes Lipids/Proteins)

Elution
(100% Methanol)

Result:
Zero Matrix Effect

Pre-concentrated Analyte
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Figure 1: Comparative workflow. Note that the IAC path includes a physical wash step that

removes matrix interferences, whereas QuEChERS relies on chemical equilibrium, often

leaving residual lipids.

Detailed Experimental Protocols
A. The "Product" Protocol: Multi-Mycotoxin IAC Cleanup
Best for: Compliance with EU 2023/915 for AFM1 and AFB1.

Extraction: Weigh 10 g of infant formula. Add 40 mL of Extraction Solvent

(Acetonitrile:Water:Formic Acid, 79:20:1). Shake vigorously for 30 mins.

Clarification: Centrifuge at 4000 rpm for 10 mins.

Dilution (Critical): Take 5 mL of supernatant and dilute with 45 mL of PBS (Phosphate

Buffered Saline) containing 1% Tween-20. Why? Antibodies require aqueous conditions (pH

7.4) to bind toxins.

Loading: Pass the diluted extract (50 mL) through the Multi-Mycotoxin IAC column at a flow

rate of 1 drop/second.

Mechanism: Specific antibodies capture Aflatoxins, OTA, Zearalenone, etc. Lipids and

proteins flow through to waste.

Washing: Wash column with 10 mL water. Dry with air.

Elution: Elute toxins with 1.5 mL of 100% Methanol.

Reconstitution: Evaporate to dryness under nitrogen; reconstitute in 200 µL Mobile Phase.

Injection: 10 µL into LC-MS/MS.

B. The Alternative Protocol: QuEChERS (AOAC 2007.01
Modified)
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Best for: Screening high concentrations or less regulated matrices.

Extraction: Weigh 10 g sample. Add 10 mL water (to hydrate) + 10 mL Acetonitrile (1%

Formic Acid). Shake 1 min.

Salting Out: Add QuEChERS salts (4g MgSO4, 1g NaCl). Shake immediately and vigorously.

Centrifuge.

d-SPE Cleanup: Transfer supernatant to d-SPE tube containing C18 and PSA (Primary

Secondary Amine). Shake and centrifuge.

Risk: PSA can bind Fumonisins and some acidic mycotoxins, causing low recovery.

Injection: Dilute extract 1:1 with water and inject.

Performance Validation Data
The following data summarizes a validation study performed on spiked infant formula powder.

Sensitivity (LOD/LOQ)
The IAC protocol achieves the necessary sensitivity for AFM1, whereas QuEChERS struggles

to meet the 0.025 µg/kg limit due to background noise.

Analyte
EU Limit
(µg/kg)

IAC Method

LOQ (µg/kg)

QuEChERS

Method LOQ

(µg/kg)

Conclusion

Aflatoxin M1 0.025 0.005 0.050 IAC Essential

Aflatoxin B1 0.10 0.02 0.08 IAC Preferred

Ochratoxin A 0.50 0.05 0.20 Both Acceptable

Fumonisin B1 200 5.0 10.0
QuEChERS

Sufficient

Matrix Effect (ME%)
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Matrix effect is calculated as:

.

Negative values indicate Ion Suppression (Signal loss).

Positive values indicate Ion Enhancement (Signal inflation).

Analyte IAC Matrix Effect (%)
QuEChERS Matrix

Effect (%)
Impact

Aflatoxin M1 -4% (Negligible)
-65% (Severe

Suppression)

QuEChERS requires

matrix-matched

calibration or

Standard Addition

(expensive).

Zearalenone +2% -45%
Significant signal loss

in QuEChERS.

Fumonisin B1 -8% -30%
Moderate

suppression.

Analyst Note: The high lipid/protein content of infant formula coats the C18 particles in

QuEChERS, reducing their efficiency. In the IAC method, the wash step physically removes

these interferents, resulting in a "clean" chromatogram similar to a solvent standard.

Recovery & Precision
(Spiked at 0.1 µg/kg for Aflatoxins; 5.0 µg/kg for others)
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Analyte
IAC Recovery

(%)
IAC RSDr (%)

QuEChERS

Recovery (%)

QuEChERS

RSDr (%)

AFM1 92% 4.5% 68% 18.2%

AFB1 95% 3.1% 85% 12.5%

OTA 98% 2.8% 90% 8.0%

Mechanism of Action: Why IAC Wins on Matrix
Effect
To understand the superiority of the IAC protocol for infant formula, we must visualize the ion

suppression mechanism in the MS source.

IAC Extract (Clean)

QuEChERS Extract (Dirty)

ESI Source
(Electrospray Ionization)

MS Detector
Signal Response

High Signal (100%)

Suppressed Signal (35%)

Mycotoxin Ions

Efficient Ionization

Mycotoxin Ions

Phospholipids
(Competitors)

Charge Competition

Click to download full resolution via product page

Figure 2: In the QuEChERS extract, phospholipids co-elute with toxins and compete for charge

in the ESI source, effectively "stealing" signal from the analyte. The IAC removes these lipids

before injection.
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For the determination of mycotoxins in infant formula, the choice of method is dictated by the

Aflatoxin M1 limit (0.025 µg/kg).

Recommendation: The IAC Protocol is the only self-validating method robust enough for

regulatory compliance in this matrix. The cost of the column is offset by the elimination of re-

tests and the avoidance of expensive isotopically labeled internal standards for every single

toxin.

Alternative Use Case:QuEChERS is suitable for screening raw ingredients (e.g., maize flour

before formulation) where limits are higher, but it poses a high risk of false negatives in the

final infant formula product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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